N-benzyl-N-(5-methoxybenzo[d]thiazol-2-yl)isoxazole-5-carboxamide

• IUPAC Name: N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C19H15N3O3S/c1-24-14-7-8-17-15(11-14)21-19(26-17)22(12-13-5-3-2-4-6-13)18(23)16-9-10-20-25-16/h2-11H,12H2,1H3
• InChI Key: XHBPXUALUWFQSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CC3=CC=CC=C3)C(=O)C4=CC=NO4
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol
• CAS No.: 941957-91-1

Description

Synthesis Analysis

The synthesis of related compounds often starts from simple commercially available building blocks (benzo[d]thiazole-2-thiol and primary and secondary amines) that are connected via a S oxidation/S-N coupling approach, a S-N coupling/S-oxidation sequence, or via a S-oxidation/S-F bond formation/SuFEx approach. A series of novel N-((l-benzyl-lH-l,2,3-triazol-5-yl) methyl)-4-(6-methoxy benzo[d]thiazol-2-yl)-2-nitrobenzamide derivatives were prepared from 4-(6-methoxybenzothiazol-2-yl)-2-nitro-N-(prop-2-ynyl) benzamide with benzyl azides by using click reaction (copper-catalyzed Huisgen 1,3-dipolar cycloaddition reaction) in the presence of CuSO4.5H2O and sodium ascaorbate.

Scientific Research Applications

Synthesis and Biological Activity

• Novel Heterocyclic Compounds Synthesis : Research has demonstrated the synthesis of novel compounds, including N-substituted benzamides and related structures, showing significant anti-inflammatory and analgesic activities. These compounds have been investigated for their COX-2 inhibitory properties, showcasing potential therapeutic applications in treating inflammation-related disorders (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial and Antioxidant Properties : Some benzamide derivatives have shown promising antimicrobial and antioxidant activities. A new benzamide isolated from endophytic Streptomyces YIM67086 exhibited significant antimicrobial and antioxidant effects, highlighting the potential of these compounds in developing new antimicrobial agents with antioxidant capabilities (Yang et al., 2015).

• Histone Deacetylase Inhibition : A series of 5-aroylindolyl-substituted hydroxamic acids, structurally related to N-benzyl-N-(5-methoxybenzo[d]thiazol-2-yl)isoxazole-5-carboxamide, have been developed with potent inhibitory selectivity against histone deacetylase 6 (HDAC6). These compounds have shown potential in ameliorating Alzheimer's disease phenotypes, suggesting their utility in neurodegenerative disease research and therapy (Lee et al., 2018).

• Antibacterial Agents : Novel analogs of benzothiazolyl substituted pyrazol-5-ones have been synthesized, showing promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These findings indicate the potential of this compound related compounds in the development of new antibacterial drugs (Palkar et al., 2017).